Cas no 780-31-4 (Methyl 4-(trifluoromethoxy)benzoate)

Methyl 4-(trifluoromethoxy)benzoate structure
780-31-4 structure
Product Name:Methyl 4-(trifluoromethoxy)benzoate
CAS No:780-31-4
MF:C9H7F3O3
MW:220.145293474197
MDL:MFCD00041006
CID:562326
PubChem ID:737353
Update Time:2025-04-19

Methyl 4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(trifluoromethoxy)benzoate
    • Benzoic acid,4-(trifluoromethoxy)-, methyl ester
    • FT-0628592
    • MFCD00041006
    • AC7766
    • DTXSID10353231
    • methyl 4-trifluoromethoxybenzoate
    • SY030133
    • Methyl4-(Trifluoromethoxy)benzoate
    • Benzoic acid, 4-(trifluoromethoxy)-, methyl ester
    • 780-31-4
    • AKOS015852952
    • CS-0188989
    • PS-7867
    • SCHEMBL514352
    • STL557189
    • BBL103379
    • MDL： MFCD00041006
    • Inchi： 1S/C9H7F3O3/c1-14-8(13)6-2-4-7(5-3-6)15-9(10,11)12/h2-5H,1H3
    • InChI Key： JFFLBWZTJAWGNP-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC(C(=O)OC)=CC=1)(F)F

Computed Properties

  • Exact Mass: 220.03500
  • Monoisotopic Mass: 220.03472857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Boiling Point: 211.9 ℃ at 760 mmHg
  • PSA: 35.53000
  • LogP: 2.37180

Methyl 4-(trifluoromethoxy)benzoate Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Safety Term：S24/25
  • Risk Phrases：R36/37/38

Methyl 4-(trifluoromethoxy)benzoate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 4-(trifluoromethoxy)benzoate Pricemore >>

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Methyl 4-(trifluoromethoxy)benzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:780-31-4)Methyl 4-(trifluoromethoxy)benzoate
Order Number:A839314
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:46
Price ($):266.0/882.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:780-31-4)对三氟甲氧基苯甲酸甲酯
Order Number:LE2928868
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com

Methyl 4-(trifluoromethoxy)benzoate Related Literature

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780-31-4 (Methyl 4-(trifluoromethoxy)benzoate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:780-31-4)Methyl 4-(trifluoromethoxy)benzoate
A839314
Purity:99%/99%
Quantity:100g/500g
Price ($):266.0/882.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:780-31-4)对三氟甲氧基苯甲酸甲酯
LE2928868
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email